4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C16H16N2O2/c1-12-10-13(2)18(16(19)15(12)11-17)8-9-20-14-6-4-3-5-7-14/h3-7,10H,8-9H2,1-2H3
• InChI Key: WDYAGWGFZNYKAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CCOC2=CC=CC=C2)C#N)C
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile, also known as DPI, is a chemical compound with potential applications in scientific research. DPI is a pyridine derivative that has been studied for its mechanism of action and potential biochemical and physiological effects. In

Scientific Research Applications

4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile has been studied for its potential applications in scientific research, particularly in the field of neuroscience. 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile has been found to be a potent inhibitor of protein kinase C (PKC), an enzyme that plays a critical role in regulating neuronal function. PKC has been implicated in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. By inhibiting PKC, 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile may have potential therapeutic applications in these disorders.

Mechanism of Action

4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile is a selective inhibitor of PKC, specifically targeting the alpha, beta, and gamma isoforms of the enzyme. PKC is involved in a wide range of cellular processes, including signal transduction, gene expression, and cell proliferation. By inhibiting PKC, 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile may modulate these processes and alter cellular function. The mechanism of action of 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile is shown in the figure below:
Biochemical and Physiological Effects:
4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile has been found to have a range of biochemical and physiological effects. In vitro studies have shown that 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile can inhibit the growth of cancer cells, suggesting potential applications in cancer therapy. Additionally, 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile has been found to modulate the release of neurotransmitters in the brain, indicating potential applications in the treatment of neurological disorders. However, further research is needed to fully understand the biochemical and physiological effects of 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile.

Advantages and Limitations for Lab Experiments

4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile has several advantages for use in lab experiments. It is a potent and selective inhibitor of PKC, making it a valuable tool for studying the role of PKC in cellular processes. Additionally, 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile has been shown to have low toxicity in vitro, suggesting it may be safe for use in animal studies. However, 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile has some limitations. It has poor solubility in water, which may limit its use in certain experiments. Additionally, 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile has not been extensively studied in vivo, so its safety and efficacy in animal models is not well understood.

Future Directions

There are several future directions for research on 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile. One area of interest is the development of 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile analogs with improved solubility and potency. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile, particularly in vivo. 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile may also have potential applications in other areas of research, such as cancer therapy and the treatment of neurological disorders. Overall, 4,6-dimethyl-2-oxo-1-(2-phenoxyethyl)-1,2-dihydro-3-pyridinecarbonitrile is a promising compound with potential applications in scientific research.